Cas no 1462470-54-7 (Ivabradine Impurity 1)

• Product Name: Ivabradine Impurity 1
• CAS No: 1462470-54-7
• MF: C₂₇H₃₈N₂O₆
• MW: 486.600428104401
• CID: 4557376
• PubChem ID: 71263318
• Update Time: 2025-10-30

Ivabradine Impurity 1 Chemical and Physical Properties

Names and Identifiers

• QYE4AE4479
• A900413
• (S)-2-(2-(2-((3-(((3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl)methyl)(methyl)amino)propyl)amino)ethyl)-4,5-dimethoxyphenyl)acetic acid
• 2-[2-[2-[3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methyl-methylamino]propylamino]ethyl]-4,5-dimethoxyphenyl]acetic acid
• Benzeneacetic acid, 2-(2-((3-((((7S)-3,4-dimethoxybicyclo(4.2.0)octa-1,3,5-trien-7-yl)methyl)methylamino)propyl)amino)ethyl)-4,5-dimethoxy-
• Unii-qye4AE4479
• 1462470-54-7
• [2-(2-{3-[(3,4-Dimethoxy-bicyclo[4.2.0]octa-1(6),2,4-trien-7-ylmethyl)-methyl-amino]-propylamino}-ethyl)-4,5-dimethoxy-phenyl]-acetic acid
• 2-[2-[[3-[[[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]methylamino]propyl]amino]ethyl]-4,5-dimethoxybenzeneacetic Acid
• SCHEMBL14706932
• Ivabradine Impurity 5
• Ivabradine Impurity 1

• Inchi： 1S/C27H38N2O6/c1-29(17-21-11-20-14-25(34-4)26(35-5)16-22(20)21)10-6-8-28-9-7-18-12-23(32-2)24(33-3)13-19(18)15-27(30)31/h12-14,16,21,28H,6-11,15,17H2,1-5H3,(H,30,31)/t21-/m1/s1
• InChI Key： RPBKQHNGUAYMKY-OAQYLSRUSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)[C@@H](CN(C)CCCNCCC1C=C(C(=CC=1CC(=O)O)OC)OC)C2)OC

Computed Properties

• Exact Mass: 486.27298694 g/mol
• Monoisotopic Mass: 486.27298694 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 89.5
• Molecular Weight: 486.6

Ivabradine Impurity 1 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Ivabradine Impurity 1

Ivabradine Impurity 1 (CAS No. 1462470-54-7): An In-Depth Overview

Ivabradine Impurity 1 (CAS No. 1462470-54-7) is a critical compound in the pharmaceutical industry, particularly in the context of drug development and quality control. This impurity is associated with Ivabradine, a medication used to treat chronic stable angina and heart failure by selectively inhibiting the If current in the sinoatrial node, thereby reducing heart rate without affecting contractility or blood pressure.

The identification and characterization of impurities like Ivabradine Impurity 1 are essential for ensuring the safety and efficacy of pharmaceutical products. Recent studies have highlighted the importance of understanding the structural and chemical properties of these impurities to minimize their potential adverse effects on patients.

Chemical Structure and Properties

Ivabradine Impurity 1 has a molecular formula of C₂₇H₃₃N₃O₅. Its molecular weight is approximately 463.56 g/mol. The compound is a white to off-white solid with a melting point ranging from 150°C to 152°C. It is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

The chemical structure of Ivabradine Impurity 1 includes a benzene ring, a pyrrolidine ring, and an amide group, which are key functional groups that contribute to its reactivity and stability. These structural features also play a crucial role in its interaction with biological systems.

Analytical Methods for Detection and Quantification

The detection and quantification of Ivabradine Impurity 1 are critical steps in the quality control process of Ivabradine formulations. High-performance liquid chromatography (HPLC) is the most commonly used method for this purpose. HPLC provides high sensitivity and resolution, allowing for accurate determination of impurity levels even at trace concentrations.

Recent advancements in analytical techniques have further enhanced the detection capabilities for Ivabradine Impurity 1. Liquid chromatography-mass spectrometry (LC-MS) has been increasingly employed due to its ability to provide both qualitative and quantitative data. This method can identify impurities based on their molecular mass and fragmentation patterns, offering a more comprehensive analysis.

Pharmacological Impact and Safety Considerations

The presence of impurities in pharmaceutical products can have significant implications for patient safety and drug efficacy. Studies have shown that even trace amounts of impurities can alter the pharmacokinetic properties of drugs, leading to reduced therapeutic effects or increased toxicity.

In the case of Ivabradine Impurity 1, research has focused on its potential impact on cardiovascular function. While Ivabradine itself is well-tolerated by most patients, the presence of impurities can affect its pharmacological profile. For instance, some studies have suggested that certain impurities may interfere with the selective inhibition of the If current, potentially leading to off-target effects.

To mitigate these risks, stringent quality control measures are implemented during the manufacturing process. These measures include rigorous testing protocols and the use of advanced analytical techniques to ensure that impurity levels remain within acceptable limits.

Clinical Relevance and Research Trends

The clinical relevance of Ivabradine Impurity 1 has been a topic of ongoing research. Clinical trials have demonstrated that Ivabradine is effective in reducing heart rate and improving symptoms in patients with chronic stable angina and heart failure. However, the presence of impurities can influence these outcomes, necessitating careful monitoring during clinical studies.

Recent research has also explored the potential use of Ivabradine in other cardiovascular conditions, such as atrial fibrillation and hypertension. The impact of impurities on these applications is an area of active investigation, with researchers aiming to develop more robust formulations that minimize impurity levels.

Conclusion

Ivabradine Impurity 1 (CAS No. 1462470-54-7) is a significant compound in the pharmaceutical industry, particularly in the context of drug development and quality control. Understanding its chemical properties, detection methods, and pharmacological impact is crucial for ensuring the safety and efficacy of Ivabradine formulations. Ongoing research continues to shed light on the role of this impurity in various clinical applications, highlighting its importance in advancing cardiovascular therapeutics.